Cas no 2098003-22-4 ((4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone)

• Product Name: (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone
• CAS No: 2098003-22-4
• MF: C₁₁H₁₈F₂N₂O₂
• MW: 248.269629955292
• CID: 5727199
• PubChem ID: 121204113
• Update Time: 2025-05-24

(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2098003-22-4
• [4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl]-pyrrolidin-3-ylmethanone
• F1907-8059
• (4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone
• AKOS026712402
• Methanone, [4,4-difluoro-2-(methoxymethyl)-1-pyrrolidinyl]-3-pyrrolidinyl-
• (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

• Inchi： 1S/C11H18F2N2O2/c1-17-6-9-4-11(12,13)7-15(9)10(16)8-2-3-14-5-8/h8-9,14H,2-7H2,1H3
• InChI Key： XJTXXHYGZCEXNH-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C2CNCC2)=O)C(COC)C1)F

Computed Properties

• Exact Mass: 248.13363415g/mol
• Monoisotopic Mass: 248.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 355.0±42.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

Introducing (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone (CAS No. 2098003-22-4): A Key Intermediate in Modern Pharmaceutical Research

CAS No. 2098003-22-4 refers to a specialized organic compound, (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone, which has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, featuring a pyrrolidinyl backbone with fluoro and methoxymethyl substituents, represents a promising scaffold for the development of novel bioactive molecules.

The structural motif of (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone is particularly intriguing because it combines elements that are known to enhance pharmacological properties. The presence of fluorine atoms at the 4-position of the pyrrolidine ring is a well-documented strategy to improve metabolic stability and binding affinity, while the methoxymethyl group introduces a flexible ether linkage that can modulate solubility and bioavailability. These features make it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The pyrrolidinyl scaffold is frequently employed in such endeavors due to its ability to mimic peptidic structures while maintaining synthetic accessibility. The specific configuration of (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone may offer unique advantages in disrupting PPIs by occupying critical binding pockets with high selectivity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that regulate a wide array of cellular processes, and their dysregulation is implicated in various cancers and inflammatory diseases. The fluoro-substituted pyrrolidine ring in (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone could serve as an effective pharmacophore for interacting with the ATP-binding site of kinases, thereby inhibiting their activity. Preliminary computational studies suggest that this compound may exhibit favorable interactions with key residues in the kinase active site, making it a valuable starting point for drug design.

The methoxymethyl group at the 2-position of the pyrrolidine ring adds another layer of complexity to this molecule. This moiety can participate in hydrogen bonding or form transient interactions with polar residues in biological targets, potentially enhancing binding affinity. Moreover, the presence of two distinct pyrrolidine rings provides steric bulk and conformational flexibility, which can be exploited to fine-tune pharmacokinetic profiles. These attributes make (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advances in drug discovery have emphasized the importance of structure-based design and fragment-based approaches. The unique structural features of (4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone align well with these methodologies. For instance, its rigid pyrrolidine core can be used as a scaffold to which various functional groups are appended through iterative chemical transformations. This modular approach allows for rapid diversification of the chemical space while maintaining key pharmacophoric elements.

In addition to its potential as an inhibitor scaffold, this compound may also find utility as an intermediate in the synthesis of more complex molecules with distinct biological activities. The fluoro-substituted pyrrolidine ring is particularly valuable in this context because fluorine atoms are known to influence metabolic stability and binding properties favorably. By leveraging this compound as a precursor, researchers can explore novel derivatives that may exhibit enhanced efficacy or reduced toxicity compared to existing treatments.

The growing interest in fluorinated compounds stems from their ability to modulate molecular properties in ways that are not achievable with non-fluorinated analogs. For example, fluorine atoms can increase lipophilicity while simultaneously improving metabolic resistance, making them ideal for designing drugs with prolonged half-lives. The strategic placement of fluorine atoms at specific positions within (4,4-Difluoro-2-(methoxymethyl)pyrролидинннннннннй)(пирролидиннй)-методанон underscores its potential as a pharmacophore for developing advanced therapeutic agents.

From a synthetic chemistry perspective, CAS No. 2098003 - 22 - 4 presents an interesting challenge due to its complex architecture. However, recent developments in transition-metal-catalyzed cross-coupling reactions have made it feasible to construct such molecules with high efficiency and selectivity. These methodologies have enabled medicinal chemists to access previously inaccessible scaffolds rapidly and cost-effectively.

The versatility of (4 , 44 - Дифторо - 22 -( метоксиметил ) пирролидин -1 -ил ) ( пирролидин -3 -ил ) метанон extends beyond kinase inhibition; it may also serve as a precursor for developing compounds targeting other therapeutic areas such as central nervous system (CNS) disorders or infectious diseases where protein-protein interactions play a pivotal role . Its ability to modulate conformational dynamics through flexible linkages could be particularly beneficial in designing molecules capable of penetrating the blood-brain barrier or interacting with membrane-bound receptors.

In conclusion,CAS No .2098003 - 22 - 44 represents an exciting opportunity for researchers working at the intersection of organic chemistry , medicinal chemistry , and drug discovery . Its unique structural features , coupled with emerging insights into its potential applications , make it a compelling candidate for further exploration . As our understanding of biological targets continues to evolve , compounds like this one will undoubtedly play an increasingly important role in shaping the future landscape of pharmaceutical innovation .